1-Methanesulfonyl-2-methylpiperazine hydrochloride
Overview
Description
1-Methanesulfonyl-2-methylpiperazine hydrochloride (CAS Number: 1955515-63-5) is a chemical compound with a molecular weight of 214.72 . It is a powder at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is 2-methyl-1-(methylsulfonyl)piperazine hydrochloride . The InChI code is 1S/C6H14N2O2S.ClH/c1-6-5-7-3-4-8(6)11(2,9)10;/h6-7H,3-5H2,1-2H3;1H .Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Scientific Research Applications
1. Reactions of Methanesulfonyl Radical
- Study Overview : Research by Flyunt et al. (2001) investigated the reactions of methanesulfonyl radical in different conditions, emphasizing its behavior in the presence of dioxygen. This study provides insights into the chemical properties and reactions involving methanesulfonyl compounds, relevant to 1-Methanesulfonyl-2-methylpiperazine hydrochloride (Flyunt et al., 2001).
2. Preparation of Indazoles via Electrophilic Amination
- Study Overview : Counceller et al. (2012) explored the preparation of indazoles using methanesulfonyl chloride, a compound related to 1-Methanesulfonyl-2-methylpiperazine hydrochloride. This process is crucial for developing heterocyclic compounds in medicinal chemistry (Counceller et al., 2012).
3. Synthesis and Green Metric Evaluation of Related Compounds
- Study Overview : Gilbile et al. (2017) conducted a study on the synthesis of compounds related to 1-Methanesulfonyl-2-methylpiperazine hydrochloride, focusing on green chemistry principles and efficient synthesis methods. This research provides valuable insights into the environmental impact and efficiency of synthesizing such compounds (Gilbile et al., 2017).
4. Temperature-Dependent Reactions
- Study Overview : Wu et al. (2016) examined the temperature-dependent annuloselectivity and stereochemistry in reactions involving methanesulfonyl compounds. Their findings are relevant to understanding the chemical behavior of 1-Methanesulfonyl-2-methylpiperazine hydrochloride under different temperature conditions (Wu et al., 2016).
5. Thermodynamics of Methanesulfonic Acid
- Study Overview : Guthrie and Gallant (2000) revisited the thermodynamics of methanesulfonic acid, which is closely related to the methanesulfonyl group in 1-Methanesulfonyl-2-methylpiperazine hydrochloride. This research contributes to a deeper understanding of the thermodynamic properties of methanesulfonyl compounds (Guthrie & Gallant, 2000).
Safety and Hazards
properties
IUPAC Name |
2-methyl-1-methylsulfonylpiperazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2O2S.ClH/c1-6-5-7-3-4-8(6)11(2,9)10;/h6-7H,3-5H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISTPJJDMCAZLOO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCCN1S(=O)(=O)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15ClN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methanesulfonyl-2-methylpiperazine hydrochloride | |
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